Cas no 34695-81-3 (6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-7-methyl- (9CI))

• Product Name: 6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-7-methyl- (9CI)
• CAS No: 34695-81-3
• MF: C₂₁H₂₄ClNO₄
• MW: 389.87256526947
• CID: 321888
• PubChem ID: 136268314
• Update Time: 2025-10-28

6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-7-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-7-methyl- (9CI)
• Sclerotioramin
• Sclerotioramine(6CI,7CI)
• Sclerotiorimine
• [(7R)-5-chloro-3-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-7-methyl-6,8-dioxo-2H-isoquinolin-7-yl] acetate
• Sclerotioramine
• Sclerotioramine >=95% (LC/MS-UV)
• AKOS040738692
• Sclerotioramine?
• Compound NP-015956
• Sclerotioramine, >=95% (LC/MS-UV)
• NS00097200
• NCGC00380768-01
• 34695-81-3
• [5-chloro-3-[(1E,3E)-3,5-dimethylhepta-1,3-dienyl]-7-methyl-6,8-dioxo-2H-isoquinolin-7-yl] acetate
• 5-Chloro-3-(3,5-dimethylhepta-1,3-dien-1-yl)-7-methyl-6,8-dioxo-2,6,7,8-tetrahydroisoquinolin-7-yl acetate

• Inchi： 1S/C21H24ClNO4/c1-6-12(2)9-13(3)7-8-15-10-16-17(11-23-15)19(25)21(5,27-14(4)24)20(26)18(16)22/h7-12,23H,6H2,1-5H3/b8-7+,13-9+
• InChI Key： DOUKEKLEUAGITQ-NJHPPEEMSA-N
• SMILES： C1=C2C(=C(Cl)C(=O)C(OC(C)=O)(C)C2=O)C=C(/C=C/C(/C)=C/C(C)CC)N1

Computed Properties

• Exact Mass: 389.1393859g/mol
• Monoisotopic Mass: 389.1393859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 76.5Ų

Additional information on 6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-7-methyl- (9CI)

6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-7-methyl- (9CI)

The compound with CAS No. 34695-81-3, known as 6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-7-methyl- (9CI), is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of isoquinolinediones, which are known for their unique pharmacological properties and structural versatility. The molecule features a isoquinoline skeleton with multiple substituents that contribute to its biological activity and chemical reactivity.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its isoquinoline core has been shown to exhibit significant anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Researchers have also explored its role in neuroprotective agents, where its ability to modulate cellular signaling pathways has demonstrated potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The chemical synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and functional groups. The presence of chlorine substituents at the 5-position and acetyloxy groups at the 7-position plays a crucial role in stabilizing the molecule's structure and enhancing its bioavailability. Additionally, the heptadienyl chain attached at the 3-position introduces flexibility and hydrophobicity, which are essential for its interaction with biological targets.

One of the most recent advancements in understanding this compound is its application in photovoltaic materials. The conjugated system within the isoquinoline framework allows for efficient electron transport, making it a valuable component in organic solar cells. Scientists have reported enhanced power conversion efficiency when this compound is incorporated into polymer blends, showcasing its potential in renewable energy technologies.

Furthermore, the compound's ability to act as a fluorescent probe has opened new avenues in bioimaging applications. Its emission properties under UV light make it suitable for tracking cellular processes and monitoring drug delivery systems in real-time. This dual functionality as both a therapeutic agent and a diagnostic tool underscores its significance in modern medicinal chemistry.

In terms of environmental impact, studies have indicated that this compound exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to fully assess its biodegradability and long-term ecological effects. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards and minimize any adverse environmental impacts.

The synthesis and characterization of this compound have been extensively documented in peer-reviewed journals, providing a robust foundation for future research. Collaborative efforts between academic institutions and industry partners have accelerated its development into practical applications across multiple disciplines.

In conclusion, 6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-7-methyl- (9CI) stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on various scientific domains. Its versatility across pharmacology, materials science, and diagnostics positions it as a key player in advancing technological and medical innovations.